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Compound of Interest

Compound Name: 2,3,5-Trifluorophenylacetonitrile

Cat. No.: B1303387

This document provides essential safety and logistical information for the proper disposal of
2,3,5-Trifluorophenylacetonitrile, tailored for researchers, scientists, and drug development
professionals. The following procedures are based on established safety protocols for toxic
nitrile compounds.

Quantitative Data Summary

While specific toxicological data for 2,3,5-Trifluorophenylacetonitrile is not readily available,
the following table summarizes key hazard information and physical properties based on safety
data sheets for structurally similar nitrile compounds. This information is critical for a proper risk
assessment before handling and disposal.
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Property

Value

Citation

GHS Hazard Statements

H302: Harmful if
swallowedH312: Harmful in
contact with skinH315: Causes
skin irritationH319: Causes
serious eye irritationH331:
Toxic if inhaledH335: May

cause respiratory irritation

[1]

Signal Word

Danger

[1](2]

UN Number

UN3439

[3]

Proper Shipping Name

NITRILES, SOLID, TOXIC,
N.O.S.

[3]

Hazard Class 6.1 (Toxic) [3]
Packing Group 1] [3]
Physical State Solid [3]

Melting Point

51-55°C/123.8 - 131 °F (for

a similar compound)

[3]

Combustion Hazards

In a fire, may emit toxic fumes
of carbon dioxide, carbon
monoxide, hydrogen fluoride,
nitrogen oxides (NOx), and

hydrogen cyanide (HCN).

[2]

Step-by-Step Disposal Protocol

This protocol outlines the required steps for the safe handling and disposal of 2,3,5-

Trifluorophenylacetonitrile waste. Adherence to these procedures is critical to ensure

personnel safety and environmental protection.

Phase 1: Pre-Disposal Preparation and Personal
Protective Equipment (PPE)
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» Risk Assessment: Before handling the waste, conduct a thorough risk assessment. The
toxicological properties have not been fully investigated, so treat the compound with extreme
caution.[3]

o Designated Area: All handling of waste should occur in a designated, well-ventilated area,
preferably within a chemical fume hood.[1][4]

e Required PPE: At a minimum, the following PPE must be worn:
o Gloves: Wear appropriate protective gloves to prevent skin exposure.[3]

o Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA
regulations.[3] An eye wash station should be readily accessible.[2]

o Body Protection: A lab coat or other protective clothing is required to prevent skin contact.

[2](3]

o Respiratory Protection: If there is a risk of dust formation or aerosol generation, a
respirator with a particulate filter (conforming to EN 143 or equivalent) must be used.[3]

Phase 2: Waste Collection and Containment

e Avoid Dust Generation: When handling the solid waste, take care to avoid creating dust.[1]
Do not dry sweep.

e Spill Management:

o For small spills, carefully sweep up the solid material and place it into a suitable, closed
container for disposal.[1]

o For larger spills, evacuate personnel to a safe area.[1] Ensure adequate ventilation.[1]
o Do not allow the product to enter drains or waterways.[1]
» Containerization:

o Place all waste 2,3,5-Trifluorophenylacetonitrile and any contaminated materials (e.g.,
paper towels, gloves) into a clearly labeled, sealed, and suitable container.[1]
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o The label should include "Hazardous Waste," the chemical name "2,3,5-
Trifluorophenylacetonitrile,” and the associated hazard pictograms (e.g., skull and
crossbones).[2]

o Contaminated Packaging: Dispose of the original product container as unused product
unless it has been thoroughly decontaminated.[1]

Phase 3: Final Disposal

o Professional Disposal Service: Do not attempt to dispose of this chemical through standard
waste streams. Contact a licensed professional waste disposal company to handle the
material.[1] Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

o Regulatory Compliance: Chemical waste generators must determine if a discarded chemical
is classified as hazardous waste and must consult local, regional, and national hazardous
waste regulations to ensure complete and accurate classification and disposal.[3]

o Documentation: Maintain a record of the waste disposal, including the date, quantity, and the
name of the disposal company.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the proper
disposal of 2,3,5-Trifluorophenylacetonitrile.
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Caption: Disposal workflow for 2,3,5-Trifluorophenylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1303387#2-3-5-trifluorophenylacetonitrile-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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